Cas no 72116-73-5 (N-(3-Acetylphenyl)-2-(4-methoxyphenyl)acetamide)

• Product Name: N-(3-Acetylphenyl)-2-(4-methoxyphenyl)acetamide
• CAS No: 72116-73-5
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• MDL: MFCD01357329
• CID: 3110233
• PubChem ID: 968626
• Update Time: 2025-10-31

N-(3-Acetylphenyl)-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Acetylphenyl)-2-(4-methoxyphenyl)acetamide
• 72116-73-5
• AKOS000171179
• VS-03778
• H22462
• STK401377
• ALBB-002955
• Z30816315
• BDBM50597958
• CHEMBL5187588
• MFCD01357329
• CS-0317274
• BBL013357

• MDL： MFCD01357329
• Inchi： 1S/C17H17NO3/c1-12(19)14-4-3-5-15(11-14)18-17(20)10-13-6-8-16(21-2)9-7-13/h3-9,11H,10H2,1-2H3,(H,18,20)
• InChI Key： SIAKIIKYOSERFU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC(NC1C=CC=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 283.12084340Da
• Monoisotopic Mass: 283.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-Acetylphenyl)-2-(4-methoxyphenyl)acetamide

Comprehensive Overview of N-(3-Acetylphenyl)-2-(4-methoxyphenyl)acetamide (CAS No. 72116-73-5)

N-(3-Acetylphenyl)-2-(4-methoxyphenyl)acetamide (CAS No. 72116-73-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining an acetylphenyl group with a methoxyphenylacetamide moiety. Its distinct chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the demand for N-(3-Acetylphenyl)-2-(4-methoxyphenyl)acetamide has increased due to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and enzyme modulators. The compound's ability to interact with biological targets has made it a subject of study in the context of anti-inflammatory and neuroprotective therapies, aligning with current trends in precision medicine and personalized healthcare.

The synthesis of N-(3-Acetylphenyl)-2-(4-methoxyphenyl)acetamide involves a multi-step process, often starting with the reaction between 3-aminoacetophenone and 4-methoxyphenylacetic acid. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are critical for meeting the stringent quality standards required in pharmaceutical applications, where even minor impurities can significantly impact efficacy and safety.

From an industrial perspective, CAS No. 72116-73-5 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, manufacturers are exploring eco-friendly alternatives for traditional synthetic routes. This includes the use of catalytic methods and biodegradable solvents, which reduce waste and energy consumption. Such innovations not only align with regulatory requirements but also cater to the increasing consumer demand for sustainable products.

In the realm of academic research, N-(3-Acetylphenyl)-2-(4-methoxyphenyl)acetamide is frequently cited in studies exploring structure-activity relationships (SAR). Its modular structure allows for easy derivatization, enabling scientists to investigate how subtle changes in the molecular framework affect biological activity. This approach is particularly relevant in the search for new antioxidants and metabolic regulators, topics that are currently trending in health and wellness circles.

Another area of interest is the compound's potential role in cosmeceuticals. With the rise of anti-aging and skin-care products, researchers are examining whether derivatives of N-(3-Acetylphenyl)-2-(4-methoxyphenyl)acetamide can enhance collagen production or protect against oxidative stress. These applications are particularly appealing to consumers seeking science-backed solutions for skincare, a market that has seen exponential growth in recent years.

For those searching for CAS No. 72116-73-5 suppliers or N-(3-Acetylphenyl)-2-(4-methoxyphenyl)acetamide manufacturers, it is essential to consider factors such as batch consistency, regulatory compliance, and technical support. Reputable suppliers often provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS), ensuring transparency and reliability. These documents are crucial for laboratories and industries that require precise specifications for their applications.

In conclusion, N-(3-Acetylphenyl)-2-(4-methoxyphenyl)acetamide (CAS No. 72116-73-5) represents a versatile and valuable compound with broad applications in pharmaceuticals, cosmetics, and biochemical research. Its unique properties and adaptability make it a focal point for innovation, particularly in areas aligned with contemporary health and sustainability trends. As research continues to uncover new possibilities, this compound is poised to remain a key player in advanced scientific and industrial endeavors.